Cas no 2248199-32-6 ((1S,2S,5R,6S)-2-amino-2-(methoxycarbonyl)bicyclo[3.1.0]hexane-6-carboxylic acid)

• Product Name: (1S,2S,5R,6S)-2-amino-2-(methoxycarbonyl)bicyclo[3.1.0]hexane-6-carboxylic acid
• CAS No: 2248199-32-6
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 6577494
• PubChem ID: 69200350
• Update Time: 2025-10-28

(1S,2S,5R,6S)-2-amino-2-(methoxycarbonyl)bicyclo[3.1.0]hexane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2248199-32-6
• EN300-6508624
• (1S,2S,5R,6S)-2-amino-2-methoxycarbonylbicyclo[3.1.0]hexane-6-carboxylic acid
• (1S,2S,5R,6S)-2-amino-2-(methoxycarbonyl)bicyclo[3.1.0]hexane-6-carboxylic acid

• Inchi： 1S/C9H13NO4/c1-14-8(13)9(10)3-2-4-5(6(4)9)7(11)12/h4-6H,2-3,10H2,1H3,(H,11,12)/t4-,5-,6-,9-/m0/s1
• InChI Key： HONOWNROQOFBNU-JXBXBTJBSA-N
• SMILES： OC([C@H]1[C@@H]2CC[C@@](C(=O)OC)([C@@H]21)N)=O

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 89.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1S,2S,5R,6S)-2-amino-2-(methoxycarbonyl)bicyclo[3.1.0]hexane-6-carboxylic acid

Introduction to (1S,2S,5R,6S)-2-amino-2-(methoxycarbonyl)bicyclo[3.1.0]hexane-6-carboxylic acid (CAS No. 2248199-32-6)

(1S,2S,5R,6S)-2-amino-2-(methoxycarbonyl)bicyclo[3.1.0]hexane-6-carboxylic acid (CAS No. 2248199-32-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acids and is characterized by its unique bicyclic structure and functional groups, which confer it with a range of potential biological activities and applications.

The chemical structure of (1S,2S,5R,6S)-2-amino-2-(methoxycarbonyl)bicyclo[3.1.0]hexane-6-carboxylic acid is particularly noteworthy due to its intricate stereochemistry and the presence of both carboxylic acid and ester functionalities. These features make it an attractive candidate for the development of new drugs and therapeutic agents. Recent studies have highlighted its potential in various biological systems, including enzyme inhibition, receptor modulation, and anti-inflammatory effects.

In terms of synthesis, (1S,2S,5R,6S)-2-amino-2-(methoxycarbonyl)bicyclo[3.1.0]hexane-6-carboxylic acid can be prepared through a series of well-defined chemical reactions. One common approach involves the cyclization of a linear precursor followed by selective functional group modifications to achieve the desired stereochemistry and functional groups. The synthetic route is often optimized to ensure high yields and purity, which are crucial for downstream applications in drug discovery and development.

Recent advancements in computational chemistry have also contributed to our understanding of the properties and behavior of (1S,2S,5R,6S)-2-amino-2-(methoxycarbonyl)bicyclo[3.1.0]hexane-6-carboxylic acid. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational flexibility and interactions with biological targets. These studies have revealed that the compound can adopt multiple conformations that may influence its binding affinity and selectivity towards specific receptors or enzymes.

One of the key areas of research involving (1S,2S,5R,6S)-2-amino-2-(methoxycarbonyl)bicyclo[3.1.0]hexane-6-carboxylic acid is its potential as an inhibitor of protein-protein interactions (PPIs). PPIs play a critical role in many cellular processes and are often dysregulated in various diseases such as cancer and neurodegenerative disorders. The unique structure of this compound allows it to disrupt specific PPIs without affecting other essential interactions, making it a promising lead for the development of targeted therapies.

Clinical trials are currently underway to evaluate the safety and efficacy of (1S,2S,5R,6S)-2-amino-2-(methoxycarbonyl)bicyclo[3.1.0]hexane-6-carboxylic acid in treating various conditions. Preliminary results have shown promising outcomes in preclinical models, with the compound demonstrating potent anti-inflammatory effects and improved pharmacokinetic properties compared to existing treatments.

In addition to its therapeutic potential, (1S,2S,5R,6S)-2-amino-2-(methoxycarbonyl)bicyclo[3.1.0]hexane-6-carboxylic acid has also been explored for its use as a tool compound in basic research. Its ability to modulate specific biological pathways makes it valuable for investigating disease mechanisms and validating new drug targets.

The future prospects for (1S,2S,5R,6S)-2-amino-2-(methoxycarbonyl)bicyclo[3.1.0]hexane-6-carboxylic acid are promising. Ongoing research aims to further optimize its structure to enhance its potency and selectivity while minimizing potential side effects. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating these findings into effective treatments for patients.

In conclusion, (1S,2S,5R,6S)-2-amino-2-(methoxycarbonyl)bicyclo[3.1.0]hexane-6-carboxylic acid (CAS No. 2248199-32-6) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of new drugs and therapeutic strategies.